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Compound of Interest

Compound Name:
2-fluoro-5-methoxy-N-(2-

methylpropyl)aniline

Cat. No.: B13257158

Get Quote

A note to the reader: The specific compound, 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline,

is not readily found in prominent chemical databases. This guide will provide a comprehensive

overview of the closely related and well-characterized compound, 5-Fluoro-2-methoxyaniline

(CAS No. 1978-39-8). This compound shares the core structural motifs of a fluorinated

methoxy aniline and serves as a valuable reference for researchers and drug development

professionals working with similar chemical entities.

Executive Summary
This technical guide delves into the chemical and physical properties, synthesis, and

applications of 5-Fluoro-2-methoxyaniline. This compound is a significant building block in

medicinal chemistry and materials science, primarily due to the unique electronic properties

conferred by its fluoro and methoxy substituents. Understanding its characteristics is crucial for

its effective utilization in the synthesis of novel molecules with desired biological activities and

material properties.

Chemical Identity and Structure
CAS Number and Nomenclature
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CAS Number: 1978-39-8[1][2]

IUPAC Name: 5-fluoro-2-methoxyaniline[2]

Synonyms: 2-Amino-4-fluoroanisole, 5-Fluoro-2-methoxybenzenamine, 5-Fluoro-o-

anisidine[1]

Molecular and Structural Formula
Molecular Formula: C₇H₈FNO[1][2]

Molecular Weight: 141.14 g/mol [1][2]

Chemical Structure:

Click to download full resolution via product page

Caption: 2D structure of 5-Fluoro-2-methoxyaniline.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Fluoro-2-methoxyaniline is presented in

the table below. These properties are essential for designing reaction conditions, purification

protocols, and formulation strategies.

Property Value Source

Appearance Dark brown liquid [1]

Boiling Point 78-82 °C / 5 mmHg [1]

Purity > 97% (GC) [1]
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While specific synthetic protocols for 5-Fluoro-2-methoxyaniline are proprietary to chemical

manufacturers, a general understanding of its synthesis can be inferred from standard organic

chemistry principles. The synthesis likely involves the introduction of the fluoro and methoxy

groups onto an aniline or nitrobenzene precursor, followed by functional group manipulations.

Aniline derivatives are versatile intermediates in organic synthesis. The amino group can

undergo a wide range of reactions, including:

Acylation: Reaction with acyl chlorides or anhydrides to form amides.

Alkylation: Introduction of alkyl groups at the nitrogen atom.

Diazotization: Conversion to a diazonium salt, which can then be subjected to various

nucleophilic substitution reactions (Sandmeyer reaction).

Electrophilic Aromatic Substitution: The aniline ring is activated towards electrophiles, with

the amino and methoxy groups directing substitution to specific positions.

The fluorine atom imparts unique properties to the molecule, including increased metabolic

stability and altered acidity/basicity, which are highly desirable in drug discovery.

Applications in Research and Development
5-Fluoro-2-methoxyaniline is a valuable building block in several areas of research and

development:

Pharmaceutical Synthesis: As a key intermediate in the synthesis of biologically active

molecules. The presence of both a fluorine and a methoxy group can significantly influence

the pharmacokinetic and pharmacodynamic properties of a drug candidate.

Agrochemicals: Utilized in the development of new herbicides and pesticides.

Materials Science: Employed in the synthesis of specialty polymers and other advanced

materials.
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Appropriate safety precautions should be taken when handling 5-Fluoro-2-methoxyaniline. It is

advisable to consult the Safety Data Sheet (SDS) provided by the supplier for detailed

information on toxicity, handling, and disposal.

Conclusion
5-Fluoro-2-methoxyaniline is a versatile and valuable chemical intermediate. Its unique

substitution pattern makes it an attractive starting material for the synthesis of a wide range of

target molecules in the pharmaceutical, agrochemical, and materials science industries. While

information on the specifically requested 2-fluoro-5-methoxy-N-(2-methylpropyl)aniline is

scarce, the detailed analysis of the closely related 5-Fluoro-2-methoxyaniline provides a solid

foundation for researchers and developers working in this chemical space.

References
PubChem. (n.d.). 5-Fluoro-2-methoxyaniline. National Center for Biotechnology Information.

Retrieved February 17, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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